Cas no 2870652-21-2 (2H-Pyran-4-carboxylic acid, 2-[(acetylamino)methyl]tetrahydro- )

• Product Name: 2H-Pyran-4-carboxylic acid, 2-[(acetylamino)methyl]tetrahydro-
• CAS No: 2870652-21-2
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5563158
• Update Time: 2025-06-08

2H-Pyran-4-carboxylic acid, 2-[(acetylamino)methyl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2-[(Acetylamino)methyl]tetrahydro-2H-pyran-4-carboxylic acid (ACI)
• 2H-Pyran-4-carboxylic acid, 2-[(acetylamino)methyl]tetrahydro-

• Inchi： 1S/C9H15NO4/c1-6(11)10-5-8-4-7(9(12)13)2-3-14-8/h7-8H,2-5H2,1H3,(H,10,11)(H,12,13)
• InChI Key： QSDBCYZWFUJHJU-UHFFFAOYSA-N
• SMILES： O=C(C)NCC1CC(C(O)=O)CCO1

Additional information on 2H-Pyran-4-carboxylic acid, 2-[(acetylamino)methyl]tetrahydro-

Comprehensive Overview of 2H-Pyran-4-carboxylic acid, 2-[(acetylamino)methyl]tetrahydro- (CAS No. 2870652-21-2)

The compound 2H-Pyran-4-carboxylic acid, 2-[(acetylamino)methyl]tetrahydro- (CAS No. 2870652-21-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydro-2H-pyran ring and an acetylamino side chain, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutics targeting metabolic and inflammatory pathways.

One of the most frequently searched questions about this compound revolves around its synthetic routes and reactivity. The 2H-Pyran-4-carboxylic acid core is known for its stability and versatility, allowing for various functionalizations. The presence of the acetylamino group further enhances its utility as a building block in medicinal chemistry. Recent studies have explored its role in creating small-molecule inhibitors, which are crucial in modulating enzyme activity and signaling pathways.

In the context of current trends, the demand for sustainable synthesis methods has led to increased interest in eco-friendly approaches to producing 2H-Pyran-4-carboxylic acid derivatives. Green chemistry principles, such as catalytic hydrogenation and solvent-free reactions, are being applied to optimize the synthesis of this compound. Additionally, its potential in biodegradable materials and cosmetic formulations has sparked discussions in industrial applications, aligning with the global push for environmentally friendly alternatives.

Another hot topic is the structure-activity relationship (SAR) of 2H-Pyran-4-carboxylic acid, 2-[(acetylamino)methyl]tetrahydro-. Researchers are investigating how modifications to its molecular framework influence its biological activity. This is particularly relevant in the design of targeted therapies, where precision and efficacy are paramount. The compound’s ability to interact with specific protein targets has made it a subject of interest in computational chemistry and molecular docking studies.

From a commercial perspective, the availability of high-purity 2870652-21-2 is critical for laboratories and manufacturers. Suppliers often highlight its analytical standards and custom synthesis options to meet diverse research needs. The compound’s stability under various storage conditions also makes it a reliable choice for long-term studies. As the pharmaceutical industry continues to explore novel drug candidates, the demand for such specialized intermediates is expected to rise.

In summary, 2H-Pyran-4-carboxylic acid, 2-[(acetylamino)methyl]tetrahydro- (CAS No. 2870652-21-2) represents a promising area of research with broad applications. Its unique chemical properties, combined with the growing emphasis on sustainable chemistry and targeted drug design, position it as a key player in advancing scientific and industrial innovation. Future studies will likely uncover even more potential uses for this versatile compound.